(S)-1-(4-Bromophenyl)-2,2,2-trifluoroethanamine

• IUPAC Name: (1S)-1-(4-bromophenyl)-2,2,2-trifluoroethanamine
• InChI: InChI=1S/C8H7BrF3N/c9-6-3-1-5(2-4-6)7(13)8(10,11)12/h1-4,7H,13H2/t7-/m0/s1
• InChI Key: ZUFCCCNTJRQNCF-ZETCQYMHSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(F)(F)F)N)Br
• Isomeric SMILES: C1=CC(=CC=C1[C@@H](C(F)(F)F)N)Br
• Molecular Formula: C8H7BrF3N
• DSSTOX Substance ID: DTXSID20478989
• Molecular Weight: 254.05 g/mol
• CAS RN: 778565-93-8

Description

Molecular Structure Analysis

The molecular structure of a compound provides information about the arrangement of atoms within the molecule. Unfortunately, specific details about the molecular structure of “(S)-1-(4-Bromophenyl)-2,2,2-trifluoroethanamine” are not available in the search results.

Chemical Reactions Analysis

Chemical reactions involve changes in the arrangement of atoms to produce new substances. The search results do not provide specific details about the chemical reactions involving "(S)-1-(4-Bromophenyl)-2,2,2-trifluoroethanamine".

Physical And Chemical Properties Analysis

Physical and chemical properties include characteristics such as boiling point, melting point, density, and reactivity. Unfortunately, the search results do not provide specific details about the physical and chemical properties of "(S)-1-(4-Bromophenyl)-2,2,2-trifluoroethanamine".

Scientific Research Applications

Synthesis and Characterization of Polymers

A significant application of (S)-1-(4-Bromophenyl)-2,2,2-trifluoroethanamine derivatives is in the synthesis of fluorinated polyimides, which are noted for their excellent thermal stability, mechanical properties, and optical transparency. For instance, Tao et al. (2009) synthesized multifluoromethyl-substituted aromatic diamines, leading to the creation of fluorinated polyimides with low dielectric constants and high optical transparency, useful in electronic and optoelectronic devices Tao et al., 2009. Similarly, Keshtov et al. (2010) developed functionalized poly(imides) with high thermal and mechanical characteristics, enhancing their solubility in organic solvents, which could be beneficial for high-performance materials Keshtov et al., 2010.

Materials Science

In materials science, the derivative of (S)-1-(4-Bromophenyl)-2,2,2-trifluoroethanamine has been utilized in the development of luminescent covalent-organic polymers (COPs) for detecting nitroaromatic explosives. Xiang and Cao (2012) synthesized COPs that exhibited high sensitivity and selectivity for nitroaromatic explosives detection, showcasing potential applications in security and environmental monitoring Xiang & Cao, 2012.

Organic Synthesis Methodologies

The compound and its derivatives are key intermediates in organic synthesis, including the creation of liquid crystal display materials and antitumor agents. Ren Guo-du (2001) focused on synthesizing 4-bromo-4'-hydroxybiphenyl, a critical intermediate for liquid crystal display materials, indicating the compound's role in advanced manufacturing Ren Guo-du, 2001.

Safety And Hazards

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Future Directions

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